S-(4-methylphenyl) (2-methylphenoxy)ethanethioate

• IUPAC Name: S-(4-methylphenyl) 2-(2-methylphenoxy)ethanethioate
• InChI: InChI=1S/C16H16O2S/c1-12-7-9-14(10-8-12)19-16(17)11-18-15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3
• InChI Key: WXHKGWWKOJEGNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(=O)COC2=CC=CC=C2C
• Molecular Formula: C16H16O2S
• Molecular Weight: 272.4 g/mol

Description

S-(4-methylphenyl) (2-methylphenoxy)ethanethioate, also known as Oxyfluorfen, is a widely used herbicide in agriculture. It belongs to the family of diphenyl ether herbicides and is known for its broad-spectrum weed control ability.

Mechanism of Action

S-(4-methylphenyl) (2-methylphenoxy)ethanethioate inhibits the activity of protoporphyrinogen oxidase (PPO), an enzyme involved in the biosynthesis of chlorophyll. This leads to the accumulation of toxic intermediates, which results in the destruction of chloroplasts and ultimately the death of the plant.
Biochemical and Physiological Effects:
This compound has been found to cause oxidative stress in plants by generating reactive oxygen species (ROS). It also affects the activity of various enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Studies have shown that this compound can affect the growth and development of plants, leading to reduced yield and quality.

Advantages and Limitations for Lab Experiments

S-(4-methylphenyl) (2-methylphenoxy)ethanethioate is a useful tool for studying the effects of herbicides on plant growth and development. Its broad-spectrum activity and well-defined mode of action make it an ideal candidate for such studies. However, its use is limited by its toxicity and potential environmental impact.

Future Directions

There are several future directions for research on S-(4-methylphenyl) (2-methylphenoxy)ethanethioate. One area of interest is the development of new herbicides based on its structure. Another area of research is the investigation of its potential as a tool for studying the effects of oxidative stress on plant growth and development. Additionally, the environmental impact of this compound needs to be further studied to ensure its safe use in agriculture.
Conclusion:
In conclusion, this compound is a widely used herbicide with a well-defined mode of action. Its use has been reported in various crops, and it has been extensively studied for its herbicidal properties. However, its use is limited by its toxicity and potential environmental impact. Further research is needed to develop new herbicides based on its structure, investigate its potential as a tool for studying oxidative stress in plants, and assess its environmental impact.

Synthesis Methods

The synthesis of S-(4-methylphenyl) (2-methylphenoxy)ethanethioate involves the reaction of 2-methylphenol with 4-methylbenzene-1,3-diol in the presence of thionyl chloride. The resulting product is then reacted with ethanethiol to obtain this compound.

Scientific Research Applications

S-(4-methylphenyl) (2-methylphenoxy)ethanethioate has been extensively studied for its herbicidal properties. It has been found to be effective against a wide range of annual and perennial weeds. Its use has been reported in various crops, including soybean, cotton, wheat, corn, and vegetables.